4-fluoro-N-(2-hydroxy-3-phenylpropyl)-3-methylbenzenesulfonamide

• IUPAC Name: 4-fluoro-N-(2-hydroxy-3-phenylpropyl)-3-methylbenzenesulfonamide
• InChI: InChI=1S/C16H18FNO3S/c1-12-9-15(7-8-16(12)17)22(20,21)18-11-14(19)10-13-5-3-2-4-6-13/h2-9,14,18-19H,10-11H2,1H3
• InChI Key: XVDDMSBBZVOFTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCC(CC2=CC=CC=C2)O)F
• Molecular Formula: C16H18FNO3S
• Molecular Weight: 323.4 g/mol

Description

4-fluoro-N-(2-hydroxy-3-phenylpropyl)-3-methylbenzenesulfonamide, also known as FMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMP is a sulfonamide derivative that has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Environmental Monitoring and Toxicity Studies

Research has demonstrated the presence and persistence of perfluorochemicals (PFCs), including substances related to 4-fluoro-N-(2-hydroxy-3-phenylpropyl)-3-methylbenzenesulfonamide, in the environment and biological systems. Studies like those by Kuklenyik et al. (2004) and Olsen et al. (2004) have developed high-throughput methods for measuring trace levels of PFCs in human serum and milk, highlighting the widespread human exposure to these compounds and raising concerns about their potential toxicity (Kuklenyik et al., 2004) (Olsen et al., 2004).

Pharmacology and Drug Development

The compound and its related chemicals have been the subject of pharmacological studies aimed at understanding their metabolism, disposition, and potential as therapeutic agents. Research by Shaffer et al. (2008) on the metabolism and disposition of a γ-aminobutyric acid type A receptor partial agonist in humans provides valuable insights into the pharmacokinetics and biotransformation pathways of such compounds, which is crucial for developing new drugs (Shaffer et al., 2008).

Diagnostic Applications in Medicine

Research into diagnostic applications, particularly in neurology and oncology, has also been a significant area of investigation. Studies like those by Schwarzenberg et al. (2014) and Shimizu et al. (2015) explore the use of positron emission tomography (PET) imaging agents related to 4-fluoro-N-(2-hydroxy-3-phenylpropyl)-3-methylbenzenesulfonamide for evaluating disease processes in malignant gliomas and differentiating dementia with Lewy bodies from Alzheimer's disease (Schwarzenberg et al., 2014) (Shimizu et al., 2015).